Cas no 347353-82-6 (N-Cyclopropyl-2-nitro-5-piperazin-1-ylaniline)

• Product Name: N-Cyclopropyl-2-nitro-5-piperazin-1-ylaniline
• CAS No: 347353-82-6
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• MDL: MFCD02217659
• CID: 3082786
• PubChem ID: 2771400
• Update Time: 2025-08-04

N-Cyclopropyl-2-nitro-5-piperazin-1-ylaniline Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-2-nitro-5-(piperazin-1-yl)aniline
• SR-01000530543
• Oprea1_163592
• MLS000572452
• ALBB-023478
• CBMicro_047262
• STK109623
• LS-07393
• SR-01000530543-1
• cyclopropyl(2-nitro-5-piperazinylphenyl)amine
• cyclopropyl(2-nitro-5-piperazin-1-ylphenyl)amine
• CHEMBL1530895
• AKOS000424161
• 347353-82-6
• H34020
• HMS2542D07
• N-cyclopropyl-2-nitro-5-piperazin-1-ylaniline
• N-cyclopropyl-2-nitro-5-(1-piperazinyl)aniline
• MFCD02217659
• SMR000194408
• Cambridge id 6161461
• N-CYCLOPROPYL-N-(2-NITRO-5-PIPERAZINOPHENYL)AMINE
• EU-0085913
• BIM-0047335.P001
• N-Cyclopropyl-N-[2-nitro-5-(1-piperazinyl)]aniline
• N-Cyclopropyl-2-nitro-5-piperazin-1-ylaniline

• MDL： MFCD02217659
• Inchi： 1S/C13H18N4O2/c18-17(19)13-4-3-11(16-7-5-14-6-8-16)9-12(13)15-10-1-2-10/h3-4,9-10,14-15H,1-2,5-8H2
• InChI Key： PLIVQOBEHAUGLU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C=C1NC1CC1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 262.14297583Da
• Monoisotopic Mass: 262.14297583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.1Ų

Additional information on N-Cyclopropyl-2-nitro-5-piperazin-1-ylaniline

Comprehensive Overview of N-Cyclopropyl-2-nitro-5-piperazin-1-ylaniline (CAS No. 347353-82-6)

N-Cyclopropyl-2-nitro-5-piperazin-1-ylaniline (CAS No. 347353-82-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclopropyl group attached to a nitro-substituted aniline core, further modified with a piperazine moiety. Such structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting central nervous system (CNS) disorders and infectious diseases.

In recent years, the demand for N-Cyclopropyl-2-nitro-5-piperazin-1-ylaniline has surged, driven by its potential applications in medicinal chemistry and biotechnology. Researchers are particularly interested in its role as a building block for novel therapeutics, especially those addressing antibiotic resistance and neurodegenerative conditions. The compound’s nitro group and piperazine ring contribute to its ability to interact with biological targets, making it a focal point in high-throughput screening campaigns.

One of the most frequently asked questions about CAS No. 347353-82-6 revolves around its synthetic pathways and purification methods. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure the compound’s purity and structural integrity. Additionally, its solubility in organic solvents like DMSO and methanol makes it versatile for laboratory use. These properties align with the growing trend of green chemistry, as researchers seek eco-friendly solvents for synthetic processes.

The compound’s relevance extends to computational drug design, where its molecular docking potential is explored using AI-driven platforms. This intersection of cheminformatics and machine learning has become a hotspot in modern research, with N-Cyclopropyl-2-nitro-5-piperazin-1-ylaniline serving as a case study for structure-activity relationship (SAR) analysis. Such studies aim to optimize its derivatives for enhanced bioavailability and target specificity.

From an industrial perspective, 347353-82-6 is often discussed in the context of scale-up synthesis and process optimization. Companies specializing in custom synthesis and contract research prioritize this compound due to its high yield potential and compatibility with continuous flow chemistry. These advancements cater to the rising demand for cost-effective and time-efficient production methods in the pharmaceutical industry.

In summary, N-Cyclopropyl-2-nitro-5-piperazin-1-ylaniline (CAS No. 347353-82-6) stands at the forefront of innovative drug development and chemical research. Its multifaceted applications, from targeted therapy to computational modeling, underscore its importance in addressing contemporary scientific challenges. As interest in personalized medicine and sustainable chemistry grows, this compound is poised to remain a key player in shaping the future of life sciences.